(S)-2-Amino-5-oxo-5-(2,2,2-trichloroethoxy)pentanoic acid

• IUPAC Name: (2S)-2-amino-5-oxo-5-(2,2,2-trichloroethoxy)pentanoic acid
• InChI: InChI=1S/C7H10Cl3NO4/c8-7(9,10)3-15-5(12)2-1-4(11)6(13)14/h4H,1-3,11H2,(H,13,14)/t4-/m0/s1
• InChI Key: ZKAVMZAGITUCAX-BYPYZUCNSA-N
• Canonical SMILES: C(CC(=O)OCC(Cl)(Cl)Cl)C(C(=O)O)N
• Isomeric SMILES: C(CC(=O)OCC(Cl)(Cl)Cl)[C@@H](C(=O)O)N
• Molecular Formula: C7H10Cl3NO4
• Molecular Weight: 278.5 g/mol

Description

“(S)-2-Amino-5-oxo-5-(2,2,2-trichloroethoxy)pentanoic acid” is a complex organic compound. It contains an amino group (-NH2), a carboxylic acid group (-COOH), and a trichloroethoxy group (-(OCH2CCl3)). The presence of these functional groups suggests that this compound may have interesting chemical properties.

Synthesis Analysis

The synthesis of such a compound would likely involve the reaction of an appropriate amino acid with a compound containing the trichloroethoxy group. For example, a possible method could involve the reaction of glutamic acid (which has the 2-amino-5-oxopentanoic acid structure) with 2,2,2-trichloroethanol.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the trichloroethoxy group could potentially introduce steric hindrance, affecting the compound’s conformation and reactivity.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by its functional groups. The amino group could participate in reactions such as amide bond formation, while the carboxylic acid group could undergo reactions such as esterification.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility would be affected by the polar carboxylic acid and amino groups, as well as the nonpolar trichloroethoxy group.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were used as a drug, its mechanism of action would depend on how it interacts with biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity and toxicity. Proper handling and disposal procedures should be followed to minimize risk.

Future Directions

Future research could explore the potential applications of this compound. For example, it could be investigated for use in pharmaceuticals, given the biological activity of many amino acid derivatives.